Cas no 1089278-99-8 (1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine)
1089278-99-8 structure
Product Name:1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine
CAS No:1089278-99-8
MF:C13H19N3O2
MW:249.308862924576
CID:1098429
PubChem ID:59427904
Update Time:2025-04-20
1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine
- 1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]piperazine
- 1-(2-methyl-3-nitrobenzyl)-4-methylpiperazine
- PMTACOKZNIJKSZ-UHFFFAOYSA-N
- 1089278-99-8
- DA-15736
- SCHEMBL310485
-
- Inchi: 1S/C13H19N3O2/c1-11-12(4-3-5-13(11)16(17)18)10-15-8-6-14(2)7-9-15/h3-5H,6-10H2,1-2H3
- InChI Key: PMTACOKZNIJKSZ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC(=C1C)CN1CCN(C)CC1)=O
Computed Properties
- Exact Mass: 249.147726857g/mol
- Monoisotopic Mass: 249.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.3Ų
1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
1089278-99-8 (1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine) Related Products
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